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In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine and
strained ring systems has become a cornerstone of rational drug design. Fluorine atoms and
fluoroalkyl groups can profoundly influence a molecule's potency, metabolic stability, and
pharmacokinetic profile.[1][2] Concurrently, small, rigid scaffolds like cyclobutane provide three-
dimensional diversity, moving away from the flat, aromatic structures that have historically
dominated drug discovery.[1][3]

1-(Difluoromethyl)cyclobutan-1-amine emerges at the intersection of these design principles.
This molecule is a valuable building block, combining the conformational rigidity of the
cyclobutane ring with the unique electronic properties of the difluoromethyl group.[1][4] The
difluoromethyl (CHF2) moiety is of particular interest as it is more lipophilic than a hydroxyl
group and can act as a hydrogen bond donor, making it a functional bioisostere for hydroxyl or
thiol groups.[5] This guide offers a comprehensive technical overview of the chemical
properties, synthesis, and applications of 1-(Difluoromethyl)cyclobutan-1-amine, intended for
researchers and scientists in the field of drug development.
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Molecular and Physicochemical Profile

The structure of 1-(Difluoromethyl)cyclobutan-1-amine features a primary amine and a
difluoromethyl group attached to the same quaternary carbon of a cyclobutane ring. This
arrangement imparts specific chemical characteristics that are central to its utility.

Caption: Chemical structure of 1-(Difluoromethyl)cyclobutan-1-amine.

The key physicochemical properties of the compound, typically supplied as its hydrochloride
salt for improved stability and handling, are summarized below.

Property Value Source

2060037-01-4 (for

CAS Number
hydrochloride salt)
Molecular Formula CsHoF2N - HCI
Molecular Weight 157.59 g/mol
Physical Form Solid
Purity Typically =98%
Storage Conditions Inert atmosphere, 2-8°C [6]
InChiKey BELLUBNZMNXIAA-

UHFFFAOYSA-N

The most significant electronic feature of this molecule is the reduced basicity of the amine
group. The two fluorine atoms exert a strong inductive electron-withdrawing effect, which
decreases the pKa of the conjugate acid compared to non-fluorinated cyclobutanamines.[1][7]
[8] This modulation of basicity is a critical tool for medicinal chemists to optimize drug-receptor
interactions and reduce off-target effects, such as binding to hERG channels.

Synthesis and Manufacturing

A robust and scalable synthesis is crucial for the widespread adoption of any building block. 1-
(Difluoromethyl)cyclobutan-1-amine can be prepared in multigram quantities through a multi-
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step sequence starting from commercially available ethyl 1-
(hydroxymethyl)cyclobutanecarboxylate.[1][7][8]

The synthetic pathway leverages established and reliable chemical transformations, ensuring
consistent yield and purity. The key steps are outlined below.
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Caption: Synthetic pathway for 1-(Difluoromethyl)cyclobutan-1-amine HCI.

Experimental Protocol: A Representative Synthesis

The following protocol is a synthesized representation based on the reported methodology.[1]

[71L8]

o Oxidation: The starting material, ethyl 1-(hydroxymethyl)cyclobutanecarboxylate, undergoes
Swern oxidation to yield the corresponding aldehyde. This step is critical for introducing the
carbonyl group that will be subsequently fluorinated.

o Fluorination: The aldehyde is treated with a fluorinating agent, such as diethylaminosulfur
trifluoride (DAST), to convert the formyl group into a difluoromethyl group, affording ethyl 1-
(difluoromethyl)cyclobutanecarboxylate.

o Hydrolysis: The resulting ester is subjected to alkaline hydrolysis (e.g., with NaOH or KOH)
to yield 1-(difluoromethyl)cyclobutanecarboxylic acid.

o Curtius Rearrangement: The carboxylic acid is converted to the target amine via a modified
Curtius rearrangement. The acid is reacted with diphenylphosphoryl azide (DPPA) in the
presence of a base and tert-butanol to form an intermediate tert-butyl carbamate (Boc-
protected amine).[1]

o Deprotection: The Boc-carbamate is immediately treated with a strong acid, such as
hydrochloric acid, to remove the protecting group and furnish the final product, 1-
(difluoromethyl)cyclobutan-1-amine, as its stable hydrochloride salt.[1]

This synthetic route is efficient and allows for the production of the title compound on a
multigram scale.[1][7][8]

Spectroscopic and Analytical Characterization

Full characterization is essential to confirm the structure and purity of the final compound. The
following spectroscopic data are expected for 1-(Difluoromethyl)cyclobutan-1-amine
hydrochloride.[1]
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'H NMR: The proton NMR spectrum would show multiplets for the cyclobutane ring protons.
The proton of the CHF2 group would appear as a characteristic triplet (*JH-F = 50-60 Hz).
The amine protons (-NHs™* in the hydrochloride salt) would likely appear as a broad singlet.

13C NMR: The carbon spectrum would display signals for the cyclobutane carbons. The
carbon atom of the CHF2 group would appear as a triplet due to one-bond carbon-fluorine
coupling (1JC-F). The quaternary carbon attached to the amine and CHF2z group would also
exhibit coupling to fluorine.

19F NMR: The fluorine NMR spectrum would show a doublet arising from the two equivalent
fluorine atoms coupled to the single proton of the difluoromethyl group (*JF-H = 50-60 Hz).

IR Spectroscopy: As a primary amine salt, the infrared spectrum would exhibit characteristic
N-H stretching bands. Other key absorptions would include C-H stretching for the aliphatic
ring and strong C-F stretching bands. For a primary amine, two N-H stretching bands are
typically observed between 3400-3250 cm~1.[9]

High-Resolution Mass Spectrometry (HRMS): HRMS would be used to confirm the exact
mass of the molecular ion, providing definitive confirmation of the elemental composition.[1]

Applications in Medicinal Chemistry

The value of 1-(Difluoromethyl)cyclobutan-1-amine lies in its ability to confer advantageous
properties upon drug candidates.

Caption: Key molecular properties and their impact on drug discovery.

o Metabolic Stability: The replacement of metabolically labile groups (like a cyclohexyl amine)
with a difluorocyclobutyl amine moiety has been shown to decrease metabolic clearance,
leading to a more stable and effective drug.[3] The strong C-F bonds are resistant to
oxidative metabolism by cytochrome P450 enzymes.

Potency and Selectivity: The rigid cyclobutane scaffold orients substituents in a well-defined
vector in three-dimensional space, which can lead to improved binding affinity and selectivity
for the target protein.[3]
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 Bioisosterism and Physicochemical Properties: The CHF2 group can serve as a bioisostere
of a hydroxyl or thiol group, capable of forming hydrogen bonds with protein targets.[5]
Furthermore, introducing fluorine generally increases lipophilicity, which can enhance
membrane permeability and oral absorption.[2]

e Proven Clinical Success: The utility of fluorinated cyclobutane motifs is exemplified by the
FDA-approved drug ivosidenib, a first-in-class IDH1 inhibitor. In its development, replacing a
cyclohexyl amine with a difluorocyclobutyl amine was a key strategy to improve metabolic
stability.[3] Similar scaffolds have been explored for developing inhibitors of FMS-like
tyrosine kinase 3 (FLT3) and interleukin-1 receptor-associated kinase 4 (IRAK-4).[1]

Safety, Handling, and Storage

As with any laboratory chemical, proper handling of 1-(Difluoromethyl)cyclobutan-1-amine
hydrochloride is essential. The compound is typically supplied with a Safety Data Sheet (SDS)
detailing its potential hazards.

e GHS Pictogram: GHSO07 (Exclamation Mark)
e Hazard Statements:

H302: Harmful if swallowed.

o

[¢]

H315: Causes skin irritation.

[e]

H319: Causes serious eye irritation.

o

H335: May cause respiratory irritation.

o Precautionary Statements (Selected):

[¢]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

[¢]

P280: Wear protective gloves/ eye protection/ face protection.[10]

o

P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[6]

o Handling: Use in a well-ventilated area, such as a fume hood. Avoid contact with skin, eyes,
and clothing. Wear appropriate personal protective equipment (PPE), including safety
glasses, a lab coat, and chemical-resistant gloves.[10][11]

o Storage: Keep the container tightly closed and store in a dry, well-ventilated place under an
inert atmosphere. Recommended storage temperature is between 2-8°C.[6]

Conclusion

1-(Difluoromethyl)cyclobutan-1-amine stands as a testament to the power of fluorine
chemistry and scaffold-based design in modern drug discovery. Its unique combination of a
rigid three-dimensional core and the electronically modulating difluoromethyl group provides a
powerful tool for medicinal chemists. The well-established synthetic route allows for its reliable
production, while its chemical properties—notably its tuned basicity and potential for enhanced
metabolic stability—make it an attractive building block for creating next-generation
therapeutics with optimized potency, selectivity, and pharmacokinetic profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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